1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid
Overview
Description
1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid, also known as EECCA, is a cyclic carboxylic acid. It is a liquid at room temperature . This compound is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular formula of 1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid is C9H16O3 . The InChI code is 1S/C9H16O3/c1-2-12-7-6-9(8(10)11)4-3-5-9/h2-7H2,1H3,(H,10,11) .Physical And Chemical Properties Analysis
1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid is a liquid at room temperature . Its molecular weight is 172.22 g/mol .Scientific Research Applications
Pharmacology
In pharmacology, 1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid is explored for its potential as a precursor in the synthesis of various pharmacologically active molecules. Its structure can be incorporated into compounds that may interact with biological systems, potentially leading to the development of new medications .
Material Science
This compound’s unique cyclobutane ring makes it valuable in material science. It can be used to synthesize new polymers or small molecules with potential applications in creating materials with specific mechanical properties or chemical resistances .
Chemical Synthesis
As a building block in organic synthesis, 1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid is utilized to construct complex molecules. Its cyclobutane core is particularly useful in creating compounds requiring a stable four-membered ring structure .
Analytical Chemistry
In analytical chemistry, this compound can serve as a standard or reagent in chromatographic methods and mass spectrometry. It helps in the qualitative and quantitative analysis of complex mixtures by serving as a comparison standard .
Life Sciences Research
Researchers in life sciences may use 1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid to study cyclobutane’s biological effects or as a synthetic intermediate in the preparation of more complex bioactive molecules .
Industrial Applications
Industrially, this compound could be investigated for its role in the synthesis of specialty chemicals or as an intermediate in the production of larger volume chemicals. Its stability and reactivity make it a candidate for various industrial processes .
Safety and Hazards
properties
IUPAC Name |
1-(2-ethoxyethyl)cyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O3/c1-2-12-7-6-9(8(10)11)4-3-5-9/h2-7H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYYYFMXBNJDEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC1(CCC1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401261425 |
Source
|
| Record name | 1-(2-Ethoxyethyl)cyclobutanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401261425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethoxyethyl)cyclobutane-1-carboxylic acid | |
CAS RN |
1421601-21-9 |
Source
|
| Record name | 1-(2-Ethoxyethyl)cyclobutanecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1421601-21-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2-Ethoxyethyl)cyclobutanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401261425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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